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Compound of Interest

Compound Name: Z-Tyr(tbu)-ome

Cat. No.: B554264 Get Quote

An In-Depth Technical Guide to the Safety and Handling of Z-Tyr(tbu)-ome

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling protocols for chemical reagents is fundamental to

ensuring a safe laboratory environment and the integrity of experimental outcomes. This guide

provides detailed technical information, safety protocols, and handling procedures for Z-
Tyr(tbu)-ome (CAS No: 5068-29-1), a derivative of the amino acid tyrosine commonly utilized

in peptide synthesis.

Chemical Identification and Properties
Z-Tyr(tbu)-ome, with the full chemical name (S)-Methyl 2-(((benzyloxy)carbonyl)amino)-3-(4-

(tert-butoxy)phenyl)propanoate, is a white to off-white solid.[1] It is essential to be familiar with

its physical and chemical properties to handle it safely.

Table 1: Physical and Chemical Properties of Z-Tyr(tbu)-ome
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Property Value Source

CAS Number 5068-29-1 [1][2][3]

Molecular Formula C22H27NO5 [1][3]

Molecular Weight 385.45 g/mol [1][3]

Appearance White to off-white solid/powder [1]

Melting Point 51-55°C [4]

Boiling Point 529.8 ± 50.0 °C (Predicted) [1]

Density 1.138 ± 0.06 g/cm3 (Predicted) [1]

Storage Temperature

Sealed in dry, Room

Temperature or -20 ± 5 °C for

long-term storage

[1][4]

pKa 10.81 ± 0.46 (Predicted) [1]

Hazard Identification and Classification
According to the Globally Harmonized System (GHS), Z-Tyr(tbu)-ome is classified with specific

hazard statements. It is crucial to understand these hazards to implement appropriate safety

measures.

Table 2: GHS Hazard Classification for Z-Tyr(tbu)-ome

Hazard Class
GHS Hazard Statement (H-
Code)

Description

Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
H319

Causes serious eye irritation.

[1]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation.[1]
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The signal word associated with these hazards is "Warning".[1]

Safe Handling and Storage
Proper handling and storage are critical to minimize risk and maintain the chemical's stability.

Handling
Ventilation: Always handle Z-Tyr(tbu)-ome in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation of dust.[2][5]

Avoidance of Dust Formation: Take measures to prevent the formation of dust and aerosols

during handling.[2]

Personal Contact: Avoid contact with skin and eyes.[2] Do not breathe dust, fume, gas, mist,

vapors, or spray.[1]

Hygiene: Wash hands and skin thoroughly after handling.[1] Contaminated work clothing

should not be allowed out of the workplace and should be washed before reuse.[1]

Storage
Container: Keep the container tightly closed.[1][6]

Conditions: Store in a dry, cool, and well-ventilated place.[2] The recommended long-term

storage temperature can vary, with some sources recommending room temperature while

others suggest 2-8°C or -20°C.[1][4] Always consult the supplier-specific recommendations.

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.[7]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.

Table 3: Recommended Personal Protective Equipment for Handling Z-Tyr(tbu)-ome
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Protection Type Recommended Equipment

Eye/Face Protection

Wear safety glasses with side-shields or

chemical safety goggles conforming to EN166

or NIOSH approved standards.[1][8]

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber). Gloves must be inspected

prior to use and disposed of properly after use in

accordance with good laboratory practices.[1][6]

[8]

Skin and Body Protection

A laboratory coat is required. For larger spills or

significant handling, a full suit may be

necessary.[6][8]

Respiratory Protection

For nuisance levels of dust, a type N95 (US) or

type P1 (EN 143) dust mask can be used.[6][8]

In case of insufficient ventilation or longer

exposure, a self-contained breathing apparatus

(SCBA) should be used.[7]

First Aid and Emergency Procedures
In case of accidental exposure, immediate and appropriate first aid is crucial.

Table 4: First Aid Measures for Z-Tyr(tbu)-ome Exposure
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a POISON CENTER or

doctor/physician if you feel unwell.[1][2]

Skin Contact

Take off contaminated clothing immediately.

Wash off with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[1]

[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas. Avoid dust formation and

inhalation.[2] Ensure adequate ventilation and wear appropriate PPE.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[2]

Containment and Cleanup: For small spills, use appropriate tools to collect the material and

place it in a suitable, closed container for disposal.[6] For large spills, use a shovel to

transfer the material to a convenient waste disposal container.[6]

Disposal Considerations
All waste materials must be disposed of in accordance with federal, state, and local

environmental control regulations.[7][9] Treat unused Z-Tyr(tbu)-ome and contaminated
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materials as chemical waste.[10][11] Place in a designated, labeled, and sealed container for

collection by an approved hazardous waste disposal service.[10]

Experimental Protocols
While specific toxicological studies for Z-Tyr(tbu)-ome are not readily available in the public

domain, its GHS classification for skin and eye irritation (H315, H319) suggests that standard

irritation assays are relevant. Below is a representative methodology for an in vitro skin irritation

test, based on OECD Test Guideline 439 (Reconstructed Human Epidermis Test Method).

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Model
Objective: To assess the skin irritation potential of Z-Tyr(tbu)-ome by measuring its cytotoxic

effect on a reconstructed human epidermis model.

Methodology:

Preparation of Test Chemical: Z-Tyr(tbu)-ome is weighed as a solid. If it is not soluble in

water or saline, a suitable solvent must be chosen that does not affect the viability of the

tissue model. The solid chemical is applied directly to the tissue surface.

Tissue Culture: Commercially available RhE tissue models (e.g., EpiDerm™, EpiSkin™) are

cultured to the appropriate stage according to the manufacturer's instructions.

Application of Test Chemical:

A defined amount of Z-Tyr(tbu)-ome (e.g., 25 mg or 25 µL) is applied topically to the

surface of the RhE tissue.

Negative (e.g., Phosphate Buffered Saline) and positive (e.g., 5% Sodium Dodecyl

Sulfate) controls are run in parallel.

Exposure and Incubation: The tissues are exposed to the test chemical for a specified period

(e.g., 60 minutes) at 37°C, 5% CO2.
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Rinsing: After exposure, the test chemical is carefully removed by rinsing the tissue surface

with a buffered saline solution.

Post-Incubation: Tissues are transferred to fresh culture medium and incubated for a further

period (e.g., 42 hours) to allow for the development of cytotoxic effects.

Viability Assessment (MTT Assay):

Tissues are incubated with MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) for approximately 3 hours.

Viable cells reduce the yellow MTT to a blue formazan salt.

The formazan is extracted from the tissues using an appropriate solvent (e.g.,

isopropanol).

The optical density of the extracted formazan is measured using a spectrophotometer

(e.g., at 570 nm).

Data Analysis:

The viability of each tissue is expressed as a percentage of the negative control tissue

viability.

A substance is classified as an irritant (Category 2) if the mean tissue viability is less than

or equal to 50%.

Visualized Workflows and Relationships
Safety and Handling Workflow
The following diagram illustrates the standard workflow for safely handling Z-Tyr(tbu)-ome
from receipt to use in an experimental setting.
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Caption: Standard laboratory workflow for handling Z-Tyr(tbu)-ome.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b554264?utm_src=pdf-body-img
https://www.benchchem.com/product/b554264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Mitigation Logic
This diagram shows the logical relationships between the identified hazards of Z-Tyr(tbu)-ome
and the corresponding mitigation strategies.

Identified Hazards

Control Measures

Specific PPE

Emergency Response

H315: Skin Irritation

Administrative Controls
(SOPs, Training)

Personal Protective
Equipment (PPE) First Aid Spill Kit

H319: Eye IrritationH335: Respiratory Irritation

Engineering Controls
(Fume Hood)

Gloves Goggles Respirator

Click to download full resolution via product page

Caption: Relationship between hazards and control measures for Z-Tyr(tbu)-ome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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